Cas no 132696-46-9 ((R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid)

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid structure
132696-46-9 structure
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
132696-46-9
C12H15NO4
237.2518
MFCD09841919
136162
22865768

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Properties

Names and Identifiers

    • (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
    • Cbz-R-3-Aminoisobutyric acid
    • Propanoic acid,2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
    • (+)-3-benzyloxycarbonylamino-2-methyl-propionic acid
    • (+)-3-Benzyloxycarbonylamino-2-methyl-propionsaeure
    • (+)-Benzyloxycarbonylamino-2-methyl-propionsaeure
    • AK-57905
    • ANW-58902
    • CTK8B7903
    • KB-209980
    • SureCN6044097
    • Cbz-(R)-3-Amino-2-methylpropanoic acid
    • Cbz-R-3-Amino isobutyric acid
    • CS-0158274
    • SCHEMBL6044097
    • DTXSID20628689
    • (2R)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
    • MFCD09841919
    • Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
    • (R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoicacid
    • (2R)-3-{[(Benzyloxy)carbonyl]amino}-2-methylpropanoic acid
    • Cbz-(R)-3-Aminoisobutyric acid
    • AS-78106
    • EN300-7216837
    • AKOS016842998
    • D94483
    • 132696-46-9
    • DS-018963
    • CBZ-R-3-AMINOISOBUTYRIC ACID
    • (R)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid
    • +Expand
    • MFCD09841919
    • YDSJUQJHDFBDSZ-SECBINFHSA-N
    • InChI=1S/C12H15NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)/t9-/m1/s1
    • C[C@@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O

Computed Properties

  • 237.10010796g/mol
  • 2
  • 5
  • 7
  • 237.10010796g/mol
  • 17
  • 261
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 75.6Ų

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0011HI-100mg
Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
132696-46-9 95%
100mg
$157.00
A2B Chem LLC
AA47782-100mg
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
132696-46-9 95%
100mg
$124.00 2024-04-20
Aaron
AR0011PU-100mg
Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
132696-46-9 95%
100mg
$171.00
abcr
AB390415-250 mg
Cbz-(R)-3-Aminoisobutyric acid; .
132696-46-9
250 mg
€406.70 2023-07-19
Ambeed
A620125-100mg
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
132696-46-9 95%
100mg
$157.0 2024-05-30
Chemenu
CM182995-1g
(R)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid
132696-46-9 95%
1g
$729
Enamine
EN300-7216837-0.05g
(2R)-3-{[(benzyloxy)carbonyl]amino}-2-methylpropanoic acid
132696-46-9
0.05g
$839.0
eNovation Chemicals LLC
Y1040910-100mg
Propanoic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (R)- (9CI)
132696-46-9 95+%
100mg
$310 2022-09-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT3529-100mg
(2R)-3-(benzyloxycarbonylamino)-2-methyl-propanoic acid
132696-46-9 95%
100mg
¥1115.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1228914-5g
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
132696-46-9 98%
5g
¥12250.00 2024-08-09

(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Related Literature

132696-46-9 ((R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:132696-46-9)(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
A998123
99%/99%
250mg/1g
212.0/526.0